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Compound of Interest

Compound Name: Vinyl dicyanoacetate

Cat. No.: B12650470 Get Quote

In-depth Technical Guide: Vinyl Dicyanoacetate
For Researchers, Scientists, and Drug Development Professionals

Chemical Identity and Structure
Vinyl dicyanoacetate, systematically named acetic acid, 2,2-dicyano-, ethenyl ester, is a

chemical compound with the CAS number 71607-35-7. Its molecular formula is C₆H₄N₂O₂, and

it has a molecular weight of 136.11 g/mol .[1][2] The EINECS number for this compound is 275-

676-5.[1]

The chemical structure of vinyl dicyanoacetate consists of a vinyl group (CH₂=CH-) attached

to an acetate group, which in turn is substituted with two cyano groups (-CN) on the alpha

carbon.

Chemical Structure:

Physicochemical Properties
Detailed experimental data on the physicochemical properties of vinyl dicyanoacetate is not

readily available in publicly accessible literature. However, based on its structure, certain

general characteristics can be inferred. The presence of the polar cyano and ester groups

suggests it may have moderate solubility in organic solvents. The vinyl group indicates

potential for polymerization and other addition reactions.
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Table 1: Summary of Known Identifiers for Vinyl Dicyanoacetate

Identifier Value Reference

CAS Number 71607-35-7 [1][2]

Systematic Name
Acetic acid, 2,2-dicyano-,

ethenyl ester
[2]

Other Synonyms
Dicyanoacetic acid ethenyl

ester
[1]

Molecular Formula C₆H₄N₂O₂ [1][2]

Molecular Weight 136.11 g/mol [1]

EINECS Number 275-676-5 [1]

Synthesis and Experimental Protocols
Specific, detailed experimental protocols for the synthesis of vinyl dicyanoacetate are not

extensively documented in readily available scientific literature. However, general methods for

the synthesis of vinyl esters can be adapted. A plausible synthetic route is the transvinylation of

dicyanoacetic acid with vinyl acetate. This method is commonly used for the synthesis of

various vinyl esters under mild conditions.

Conceptual Experimental Workflow for Transvinylation:
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Conceptual Synthesis Workflow

Dicyanoacetic Acid
+ Vinyl Acetate

Addition of Catalyst
(e.g., Palladium or Ruthenium complex)

Step 1

Reaction under Inert Atmosphere
(e.g., Nitrogen or Argon)

Step 2

Heating and Stirring
(Temperature and time to be optimized)

Step 3

Work-up Procedure
(e.g., Filtration, Extraction)

Step 4

Purification
(e.g., Distillation or Chromatography)

Step 5

Vinyl Dicyanoacetate
(Final Product)

Step 6

Click to download full resolution via product page

Caption: Conceptual workflow for the synthesis of vinyl dicyanoacetate via transvinylation.
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Applications in Research and Drug Development
Currently, there is no specific information available in the public domain regarding the

applications of vinyl dicyanoacetate in research, particularly within the field of drug

development. The biological activity and potential signaling pathway interactions of this

compound have not been reported in the searched scientific literature. Its highly functionalized

structure, featuring a reactive vinyl group and two cyano moieties, suggests potential as a

monomer in polymer chemistry or as a building block in organic synthesis for the introduction of

the dicyanoacetyl group. However, without experimental data, its utility in a biological context

remains speculative.

Safety Information
There is no specific safety and toxicity data available for vinyl dicyanoacetate. As with any

chemical compound, it should be handled with care in a well-ventilated laboratory, and

appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab

coat, should be worn.

Disclaimer: The information provided in this technical guide is based on currently available data

from public sources. The absence of detailed experimental and application data highlights a

potential area for future research. Researchers should exercise caution and perform their own

risk assessments before handling this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b12650470#cas-number-and-chemical-structure-of-
vinyl-dicyanoacetate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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